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Compound of Interest

Compound Name: BDP TR carboxylic acid

Cat. No.: B606007 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core photophysical properties of BDP
TR carboxylic acid, a widely utilized fluorescent probe in biological research and drug

development. This document details its quantum yield and molar extinction coefficient,

alongside standardized protocols for their experimental determination.

Core Photophysical Data
BDP TR (BODIPY-TR) carboxylic acid is a bright, photostable fluorophore with a spectral profile

in the red region, making it an excellent alternative to dyes like Texas Red and ROX.[1][2] Its

key quantitative characteristics are summarized below for easy reference.
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Property Value Units

Molar Extinction Coefficient (ε) 69,000 M⁻¹cm⁻¹

Fluorescence Quantum Yield

(Φ)
0.9 -

Absorption Maximum (λ_abs) 589 nm

Emission Maximum (λ_em) 616 nm

Stokes Shift 27 nm

Molecular Weight 424.23 g/mol

Molecular Formula C₂₁H₁₅BF₂N₂O₃S -

Solubility Good in DMF and DMSO -

Note: The quantum yield and extinction coefficient values are consistently reported by multiple

suppliers.[3][4][5]

Chemical Structure
The structural formula of BDP TR carboxylic acid is presented below. The core structure is a

boron-dipyrromethene, which is responsible for its high fluorescence intensity and

photostability.[1] The carboxylic acid functional group allows for its conjugation to various

biomolecules.[6][7]
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Chemical structure of BDP TR carboxylic acid.
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Start: Accurately weigh BDP TR carboxylic acid

Prepare concentrated stock solution in a suitable solvent (e.g., DMSO)

Perform serial dilutions to create a range of concentrations

Measure absorbance of each dilution at λ_max (589 nm) using a spectrophotometer

Plot Absorbance vs. Concentration

Perform linear regression to find the slope of the line

Result: Slope = Molar Extinction Coefficient (ε)
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Start: Select a suitable quantum yield standard

Prepare dilute solutions of both sample and standard (Abs < 0.1)

Measure absorbance of both solutions at the excitation wavelength

Record fluorescence emission spectra for both solutions under identical conditions

Calculate the quantum yield using the comparative equation

Integrate the area under the emission spectra to get fluorescence intensity

Result: Quantum Yield (Φ) of BDP TR carboxylic acid
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Bioconjugation

Cellular Application

BDP TR carboxylic acid

Activation (e.g., NHS ester formation)

BDP TR-Biomolecule Conjugate

Biomolecule with primary amine (e.g., Protein)

Delivery to cellular environment

Binding to target

Excitation at ~589 nm

Emission at ~616 nm

Detection (e.g., Microscopy, Flow Cytometry)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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